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Compound of Interest

Compound Name: 2-Oxaspiro[3.3]heptan-6-ol

Cat. No.: B582175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a proposed stereoselective synthetic pathway to 2-
Oxaspiro[3.3]heptan-6-ol, a valuable spirocyclic scaffold for drug discovery. Due to the limited

direct literature on this specific molecule, this document outlines a robust two-step approach

commencing with the synthesis of the key intermediate, 2-Oxaspiro[3.3]heptan-6-one, followed

by its stereoselective reduction to the target alcohol. The methodologies presented are based

on well-established and analogous transformations in organic synthesis.

Proposed Synthetic Pathway Overview
The proposed synthesis of 2-Oxaspiro[3.3]heptan-6-ol is envisioned to proceed through a

two-stage process. The initial stage focuses on the construction of the spirocyclic ketone, 2-

Oxaspiro[3.3]heptan-6-one. The second stage involves the stereoselective reduction of this

ketone to yield the desired chiral alcohol. This strategy allows for the introduction of the

stereocenter at a late stage, providing flexibility and control over the final product's

stereochemistry.
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Stage 1: Ketone Synthesis

Stage 2: Stereoselective Reduction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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